Cas no 1428366-22-6 (5-(4-bromo-2-fluorophenyl)methyl-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-4-one)

• Product Name: 5-(4-bromo-2-fluorophenyl)methyl-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-4-one
• CAS No: 1428366-22-6
• MF: C₁₇H₁₁BrFN₃OS
• MW: 404.256144762039
• CID: 6349175
• PubChem ID: 71802696
• Update Time: 2025-05-20

5-(4-bromo-2-fluorophenyl)methyl-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromo-2-fluorophenyl)methyl-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-4-one
• 5-(4-bromo-2-fluorobenzyl)-2-(thiophen-2-yl)pyrazolo[1,5-a]pyrazin-4(5H)-one
• F6411-2561
• 5-[(4-bromo-2-fluorophenyl)methyl]-2-thiophen-2-ylpyrazolo[1,5-a]pyrazin-4-one
• 1428366-22-6
• AKOS024554407
• VU0547512-1

• Inchi： 1S/C17H11BrFN3OS/c18-12-4-3-11(13(19)8-12)10-21-5-6-22-15(17(21)23)9-14(20-22)16-2-1-7-24-16/h1-9H,10H2
• InChI Key： XBJDVMUWDSZJLO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CN1C=CN2C(=CC(C3=CC=CS3)=N2)C1=O

Computed Properties

• Exact Mass: 402.97902g/mol
• Monoisotopic Mass: 402.97902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(4-bromo-2-fluorophenyl)methyl-2-(thiophen-2-yl)-4H,5H-pyrazolo1,5-apyrazin-4-one

Compound CAS No 1428366-22-6: 5-(4-Bromo-2-fluorophenyl)methyl-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

The compound with CAS No 1428366-22-6, named 5-(4-bromo-2-fluorophenyl)methyl-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a pyrazolo[1,5-a]pyrazinone core, a thiophene substituent at position 2, and a bromo-fluorophenylmethyl group at position 5. The combination of these functional groups makes this compound a promising candidate for research in fields such as drug discovery, materials science, and organic synthesis.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules. The synthesis of 5-(4-bromo-2-fluorophenyl)methyl derivatives has been a focal point in medicinal chemistry due to their potential as kinase inhibitors or other bioactive agents. The incorporation of the thiophen-2-yl group further enhances the molecule's electronic properties and stability, making it suitable for applications in optoelectronic materials or sensors.

Structurally, the pyrazolo[1,5-a]pyrazinone core provides a rigid framework that can facilitate specific molecular interactions. This core is known to exhibit unique electronic characteristics due to its conjugated system, which can be exploited in designing new materials with tailored properties. The presence of the bromo and fluoro substituents on the phenyl ring introduces additional functionality, such as enhanced lipophilicity and selectivity in binding interactions.

Emerging research has highlighted the importance of such heterocyclic compounds in drug design. For instance, studies have shown that pyrazolo[1,5-a]pyrazinones can act as scaffolds for developing inhibitors targeting specific enzymes or receptors. The bromo-fluorophenylmethyl group has been shown to improve pharmacokinetic profiles by enhancing solubility and bioavailability. Furthermore, the thiophene moiety contributes to the molecule's stability under physiological conditions.

In terms of synthesis, this compound represents a significant achievement in multi-component reactions and catalytic processes. The use of transition metal catalysts has facilitated the construction of key bonds within the molecule's framework. Researchers have also explored green chemistry approaches to minimize environmental impact during its production.

The application potential of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic semiconductors or light-emitting diodes (LEDs). Additionally, its stability under thermal and oxidative conditions suggests its suitability for high-performance materials.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods provide critical insights into the molecule's conformational flexibility and stereochemical integrity.

In conclusion, CAS No 1428366-22-6, or 5-(4-bromo-2-fluorophenyl)methyl-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazinone, stands at the forefront of chemical innovation with diverse applications across multiple disciplines. Its intricate structure and functional groups make it a valuable asset for both academic research and industrial development.